Ethyl piperidine-4-carboxylate hydrochloride

• IUPAC Name: ethyl piperidine-4-carboxylate;hydrochloride
• InChI: InChI=1S/C8H15NO2.ClH/c1-2-11-8(10)7-3-5-9-6-4-7;/h7,9H,2-6H2,1H3;1H
• InChI Key: SNZAKTXWTXRXNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCNCC1.Cl
• Molecular Formula: C8H16ClNO2
• DSSTOX Substance ID: DTXSID00594398
• Molecular Weight: 193.67 g/mol
• CAS RN: 147636-76-8

Description

Ethyl piperidine-4-carboxylate hydrochloride is a chemical compound that is significant in various chemical syntheses and pharmaceutical applications. It is related to piperidine derivatives, which are known for their biological activities, including anti-acetylcholinesterase properties . The compound is also an intermediate in the synthesis of other chemicals, such as cisapride, which is a gastrointestinal stimulant .

Synthesis Analysis

The synthesis of this compound involves several steps, including esterification, hydrogenation, and microbial reduction. One method starts with isonicotinic acid, which undergoes esterification and hydrogenation to yield ethyl 4-piperidinecarboxylate with high purity . Another approach involves the microbial reduction of ethyl 1-benzyl-3-oxo-piperidine-4-carboxylate, which yields the hydrochloride salt with high diastereo- and enantioselectivity . Additionally, the compound can be synthesized through esterification reactions using piperidine-4-carboxylic acid and ethanol, with thionyl chloride and trimethylchlorosilane as reagents .

Molecular Structure Analysis

The molecular structure of this compound has been characterized by various techniques, including single crystal X-ray diffraction. The piperidine ring typically adopts a chair conformation, and the carboxyl group is in the equatorial position. In the crystal structure, the chloride anion forms hydrogen bonds with the carboxyl group, and there are additional electrostatic interactions between the protonated nitrogen of the piperidine ring and the chloride anion .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including those that lead to the formation of anti-acetylcholinesterase agents. For instance, the introduction of bulky moieties or phenyl groups at specific positions on the piperidine ring can significantly enhance the compound's activity against acetylcholinesterase . The compound can also participate in Knoevenagel condensation reactions, which are useful in synthesizing molecules with potential antimicrobial and antioxidant activities .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by its molecular structure. The compound's crystalline form, hydrogen bonding, and electrostatic interactions contribute to its stability and reactivity. The orthorhombic crystal structure and the specific hydrogen bond lengths are crucial for understanding the compound's behavior in various chemical environments . The compound's reactivity in microbial reduction and esterification reactions also highlights its versatility as an intermediate in organic synthesis .

Scientific Research Applications

Synthesis Applications

• Synthesis of Complex Compounds : Ethyl piperidine-4-carboxylate hydrochloride is used as a starting material in the synthesis of complex chemical compounds. For instance, it's utilized in the preparation of (2,4-difluorophenyl)(piperidin-4-yl)methanone hydrochloride, a process that involves amidation, Friedel-Crafts acylation, and hydration (Zheng Rui, 2010).

• Formation of Propanamide Derivatives : this compound is used in the synthesis of propanamide derivatives, which show potential as anticancer agents (A. Rehman et al., 2018).

• Microbial Reduction : This compound is a key participant in the microbial reduction processes. An example is the microbial reduction of ethyl 1-benzyl-3-oxo-piperidine-4-carboxylate to produce high diastereo- and enantioselectivities of certain hydroxy esters (Zhiwei Guo et al., 2006).

• Synthesis of Antibacterial Agents : It's utilized in creating acetamide derivatives with antibacterial potentials. Such derivatives are created by converting ethyl piperidin-4-carboxylate into other compounds and then evaluating their antibacterial activity (Kashif Iqbal et al., 2017).

Structural Analysis and Characterization

• Crystal and Molecular Structure Analysis : The crystal and molecular structure of 4-piperidinecarboxylic acid hydrochloride, closely related to this compound, has been analyzed through X-ray diffraction and FTIR spectrum, revealing its orthorhombic crystal structure and specific hydrogen bonds (M. Szafran et al., 2007).

Mechanism of Action

Target of Action

Ethyl piperidine-4-carboxylate hydrochloride, also known as Piperidine-4-carboxylic acid ethyl ester hydrochloride, is a chemical compound with the molecular formula C8H16ClNO2 The primary targets of this compound are not explicitly mentioned in the available literature

Mode of Action

It has been used as a reactant for the synthesis of various compounds, including smn protein modulators, β-aryl and β-amino-substituted aliphatic esters, and nitroethylenediamines . These reactions suggest that the compound may interact with its targets through mechanisms such as rhodium-catalyzed tandem double bond migration/conjugate addition and nucleophilic ring opening .

Pharmacokinetics

Its water solubility, which can impact bioavailability, is mentioned but without specific values . Further pharmacokinetic studies are needed to understand how these properties influence the compound’s bioavailability.

Result of Action

Its role as a reactant in the synthesis of various compounds suggests that it may have indirect effects on cellular processes

Safety and Hazards

Ethyl piperidine-4-carboxylate hydrochloride is classified as an irritant. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Personal protective equipment should be used and adequate ventilation should be ensured.

Q & A

Q1: What are the primary effects of Piperidine-4-carboxylic acid ethyl ester hydrochloride observed in a clinical setting?

A1: Research indicates that Piperidine-4-carboxylic acid ethyl ester hydrochloride exhibits potent analgesic (pain-relieving) and antispasmodic properties. [, , ]. Studies show its effectiveness in managing postoperative pain and restlessness, offering a potential alternative to morphine []. Additionally, its combined atropine-like and sedative effects make it particularly suitable for treating severe colicky pain [].

Q2: Are there any specific patient populations where caution is advised when administering Piperidine-4-carboxylic acid ethyl ester hydrochloride?

A2: Yes, research suggests exercising caution when administering Piperidine-4-carboxylic acid ethyl ester hydrochloride to specific patient groups. For instance, its use in individuals with bronchial asthma has been investigated []. Additionally, caution is recommended for ambulatory and elderly patients due to a higher incidence of dizziness and potential syncope [].

Q3: Beyond its analgesic and antispasmodic effects, have any other noteworthy observations been made regarding the effects of Piperidine-4-carboxylic acid ethyl ester hydrochloride?

A3: While generally considered safe, research has documented potential side effects associated with Piperidine-4-carboxylic acid ethyl ester hydrochloride. These include dizziness, perspiration, and dryness of the mouth []. There are also reports suggesting a possibility for habit formation and, in isolated cases, the potential to induce delirium [].